Cas no 905809-11-2 (5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid)

• Product Name: 5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid
• CAS No: 905809-11-2
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD06805570
• CID: 3031806
• PubChem ID: 8027541
• Update Time: 2025-04-21

5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-甲基-4-[(3-甲基苯氧基)甲基]-3-异恶唑甲酸
• 5-methyl-4-[(3-methylphenoxy)methyl]isoxazole-3-carboxylic acid
• 5-methyl-4-[(3-methylphenoxy)methyl]-1,2-oxazole-3-carboxylic acid
• 5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylic acid
• BBL015792
• STK256666
• 5-Methyl-4-m-tolyloxymethylisoxazole-3-carboxylic acid
• 5-Methyl-4-((m-tolyloxy)methyl)isoxazole-3-carboxylicacid
• VS-05019
• MFCD06805570
• 905809-11-2
• ALBB-007027
• 5-methyl-4-(3-methylphenoxymethyl)-1,2-oxazole-3-carboxylic acid
• H24359
• CS-0321898
• AKOS000265853
• 5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid

• MDL： MFCD06805570
• Inchi： 1S/C13H13NO4/c1-8-4-3-5-10(6-8)17-7-11-9(2)18-14-12(11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
• InChI Key： QOGZKUGXXHRAGJ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(C)=C1)CC1C(C(=O)O)=NOC=1C

Computed Properties

• Exact Mass: 247.08445790Da
• Monoisotopic Mass: 247.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 444.8±40.0 °C at 760 mmHg
• Flash Point: 222.8±27.3 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-Methyl-4-(3-methylphenoxy)methylisoxazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers